Cas no 106271-03-8 (Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester)

Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester structure
106271-03-8 structure
Product Name:Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester
CAS No:106271-03-8
MF:C13H21NO4
MW:255.31014418602
CID:1175275
Update Time:2024-08-05

Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester
    • Propanedioic acid, 2-(hexahydro-2H-azepin-2-ylidene)-, 1,3-diethyl ester
    • Inchi: 1S/C13H21NO4/c1-3-17-12(15)11(13(16)18-4-2)10-8-6-5-7-9-14-10/h14H,3-9H2,1-2H3
    • InChI Key: FLLAVXJISDAIDA-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)/C(=C1\CCCCCN\1)/C(OCC)=O

Experimental Properties

  • Density: 1.085±0.06 g/cm3(Predicted)
  • Boiling Point: 328.3±42.0 °C(Predicted)
  • pka: 3.62±0.20(Predicted)
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